N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)pivalamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-phenyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C22H21N5O3/c1-22(2,3)20(29)24-18-12-16(17-10-7-11-30-17)26-27(18)21-23-15(13-19(28)25-21)14-8-5-4-6-9-14/h4-13H,1-3H3,(H,24,29)(H,23,25,28)
• InChI Key: JVXKIHFYDJZJSP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC(=NN1C2=NC(=CC(=O)N2)C3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol
• CAS No.: 1207052-61-6

Description

N-(3-(furan-2-yl)-1-(6-oxo-4-phenyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)pivalamide is a useful research compound. Its molecular formula is C22H21N5O3 and its molecular weight is 403.442. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Antiviral Activity

Heterocyclic compounds based on furan derivatives have shown promising antiviral activities. For instance, derivatives of 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone have been tested for anti-avian influenza virus (H5N1) activity. These compounds, including pyrazole, pyridazinone, and oxadiazole derivatives, demonstrated significant antiviral activity against the H5N1 virus, suggesting potential applications in antiviral drug development (Flefel et al., 2012).

Enaminone Derivatives for Novel Azines

The synthesis of enaminone derivatives incorporating a dibromobenzofuran moiety has led to the development of novel azines and azolotriazines. These compounds, produced through reactions with aromatic diazonium chloride, offer versatile precursors for further chemical modifications, highlighting the potential for creating new materials or pharmaceuticals with unique properties (Sanad & Mekky, 2018).

Antimicrobial Activity of Pyrazole and Imidazole Derivatives

Pyrazole and imidazole derivatives, synthesized through the Mannich base method, have been screened for antimicrobial activity. These compounds represent a promising avenue for the development of new antimicrobial agents, potentially addressing the growing issue of antibiotic resistance (Idhayadhulla et al., 2012).

Synthesis of N-alkylated Derivatives

The preparation and alkylation of N-(furan-2-ylmethylidene)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-3-amine have led to the synthesis of various N-alkylated 1,2,4-triazoles, oxadiazoles, and thiadiazoles. These derivatives highlight the chemical versatility of furan-containing compounds and their potential applications in creating new chemical entities with possible pharmacological activities (El-Essawy & Rady, 2011).